Cas no 948293-97-8 ((2-Bromo-5-chlorophenyl)methanethiol)

• Product Name: (2-Bromo-5-chlorophenyl)methanethiol
• CAS No: 948293-97-8
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 5690097
• PubChem ID: 26597248
• Update Time: 2025-11-03

(2-Bromo-5-chlorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 2-bromo-5-chloro-
• (2-Bromo-5-chlorophenyl)methanethiol
• EN300-1288216
• CS-0356140
• 948293-97-8
• AKOS017553367
• SCHEMBL6603878

• Inchi： 1S/C7H6BrClS/c8-7-2-1-6(9)3-5(7)4-10/h1-3,10H,4H2
• InChI Key： LYXWKQLBVLCGOA-UHFFFAOYSA-N
• SMILES： C1(CS)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 287.6±25.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-Bromo-5-chlorophenyl)methanethiol

Comprehensive Analysis of (2-Bromo-5-chlorophenyl)methanethiol (CAS No. 948293-97-8): Properties, Applications, and Industry Insights

The compound (2-Bromo-5-chlorophenyl)methanethiol (CAS No. 948293-97-8) is a specialized organosulfur derivative with a unique molecular structure featuring both bromo and chloro substituents. This arylthiol has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The presence of the thiol (-SH) functional group enables it to participate in nucleophilic reactions, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for halogenated thiols like (2-Bromo-5-chlorophenyl)methanethiol has surged, driven by their role in developing small-molecule inhibitors and covalent protein modifiers. Researchers are particularly interested in its potential for drug discovery, especially in targeting enzyme active sites through disulfide bond formation. The compound's CAS registry number (948293-97-8) is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 948293-97-8 exhibits notable stability under controlled conditions, though proper handling protocols are essential due to the reactivity of its thiol moiety. Its lipophilicity (enhanced by the aromatic bromo-chloro backbone) makes it suitable for structure-activity relationship (SAR) studies in drug design. Industry forums often discuss its utility in creating bioconjugates or proteolysis-targeting chimeras (PROTACs), aligning with the current trend of targeted protein degradation therapies.

Environmental and regulatory considerations for (2-Bromo-5-chlorophenyl)methanethiol emphasize its biodegradation pathways and green chemistry applications. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, as impurities may affect downstream reactions. The compound's molecular weight (237.56 g/mol) and logP value are frequently queried in QSAR modeling databases, highlighting its computational chemistry applications.

Future research directions for CAS 948293-97-8 may explore its catalytic applications in C-S bond formation reactions or its incorporation into metal-organic frameworks (MOFs). As the pharmaceutical industry shifts toward fragment-based drug design, this bromo-chloro thiol derivative could play a pivotal role in optimizing lead compounds. Its patent landscape reveals ongoing innovations, particularly in kinase inhibitor development and antibody-drug conjugates (ADCs).

For laboratories working with (2-Bromo-5-chlorophenyl)methanethiol, standardized protocols for storage (-20°C under inert gas) and handling (glovebox recommended) are widely documented. The compound's spectral data (IR, UV-Vis) are available in major chemical libraries, facilitating its identification. With the rise of AI-assisted molecular design, this compound's structural features are increasingly analyzed via machine learning algorithms to predict novel applications.